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Topic: Minimizing Outgassing of Photoacid
Generators (PAGs) During Exposure
Executive Summary

Outgassing during exposure is a critical failure mode in both semiconductor lithography
(EUV/DUV) and biomaterial fabrication (Two-Photon Polymerization). It occurs when high-
energy radiation cleaves the Photoacid Generator (PAG) into volatile fragments (e.g., benzene,
iodine, phenyl species) that escape the resist matrix.

In EUV Lithography, this contaminates scanner optics (multilayers), causing irreversible
reflectivity loss.[1] In Drug Development/Bioprinting, this creates micro-bubbles in hydrogels,
compromising structural integrity and cell viability.

This guide provides a root-cause analysis, diagnostic workflows, and mitigation protocols
based on the latest polymer-bound PAG (PBP) architectures and secondary electron dynamics.

Part 1: The Mechanics of Failure
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To solve outgassing, you must understand the specific cleavage pathway. Unlike DUV (193nm),
where direct excitation dominates, EUV (13.5nm) and E-beam exposure rely on Secondary
Electron (SE) ionization.

The Outgassing Cascade

« lonization: High-energy photon ionizes the polymer matrix, releasing a secondary electron (
)
o Electron Capture: The PAG captures the

, causing the weak bond (usually C-S or C-I) to break.

o Fragmentation: The PAG splits into a superacid (the payload) and a neutral by-product (the
waste).

 Volatilization: If the by-product is low molecular weight (e.g., benzene from
triphenylsulfonium), it diffuses to the surface and outgasses into the vacuum.
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Figure 1: The Secondary Electron (SE) pathway in EUV lithography leading to PAG
fragmentation and subsequent optics contamination.

Part 2: Diagnostic Triage & Troubleshooting
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Q1: How do | confirm if the defect is caused by PAG outgassing
versus solvent evaporation?

The Diagnostic: You must distinguish between Post-Apply Bake (PAB) residual solvents and

Exposure-Driven chemical cleavage.

Protocol:

o Perform a "Dark" Vacuum Test: Place the coated wafer in the chamber without exposure.
Monitor the RGA (Residual Gas Analyzer).

o Result: High peaks at 44 amu (

) or solvent masses?

Issue is PAB (Bake insufficient).

o Perform an Exposure Test: Expose the wafer.

o Result: Sharp spikes at 78 amu (Benzene), 127 amu (lodine), or 154 amu (Biphenyl)?

Issue is PAG Outgassing.

Symptom

Probable Cause

Verification Mass (amu)

Fogging on Witness Plate

PAG Fragments
(Sulfides/lodides)

78,127, 186

Micro-bubbles in Hydrogel

Nitrogen release (Diazo-PAGS)

28 (

)

T-Topping (Resist Profile)

Acid evaporation (H-X)

Varies (e.g., 20 for HF)

Chamber Pressure Spike

Residual Solvent

18 (

), Solvent Parent Peak

Q2: We are seeing "T-Topping" and surface inhibition. Is this

outgassing?
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Answer: Yes, this is likely Acid Volatility. If the generated photoacid is too small (e.g., Triflic
acid), it can evaporate from the top surface of the resist during the Post-Exposure Bake (PEB).
This leaves the top layer un-deprotected, forming an insoluble "skin" or T-top.

Corrective Action:
o Immediate Fix: Apply a top-coat barrier (if process allows).

e Root Fix: Switch to a PAG with a bulky anion (e.g., Perfluorobutanesulfonate or Adamantyl-
functionalized anions). The increased molecular weight reduces diffusivity and volatility.

Q3: Our EUV optics are losing reflectivity. How do we switch to
"Polymer-Bound" PAGSs?

Answer: Transitioning to Polymer-Bound PAGs (PBP) is the industry standard for reducing
outgassing by orders of magnitude [1][2].

The Science: In a blended resist, the PAG is a small molecule that can freely diffuse. In a PBP,
the PAG cation or anion is covalently tethered to the polymer backbone.

o Benefit 1: The bulky polymer chain prevents the PAG fragment from volatilizing.
e Benefit 2: It limits acid diffusion, improving resolution (LWR).[2]

Implementation Steps:

o Select Backbone: Methacrylate (for ArF/EUV) or Polystyrene (for KrF/E-beam).

e Synthesis: Copolymerize the PAG monomer (e.g., Triphenylsulfonium salt with a
methacrylate handle) with the matrix monomer.

o Loading: Target 2-5 mol% PAG incorporation.

Q4: (Bio-Application) We are using 2-Photon Polymerization for drug
scaffolds, and bubbles are ruining the mesh. Why?

Answer: You are likely using a Diazo-based or Sulfonium-based PAG that releases
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or volatile sulfides upon cleavage. In the viscous hydrogel matrix, these gases cannot escape
and form voids.

Solution:
e Switch Chemistry: Use lodonium salts with low-volatility anions (e.g.,

or Borate anions).

o Power Modulation: Reduce laser power and increase scan speed to lower the instantaneous
rate of gas generation, allowing diffusion to clear the by-products without nucleation.

Part 3: Experimental Protocols
Protocol A: Residual Gas Analysis (RGA) for Outgassing Validation

Standard: ISO/ASTM compliant methodology for vacuum outgassing.
Objective: Quantify the number of molecules released per

during exposure.[3][4][5]

Equipment:

e Vacuum Chamber (

Torr base pressure).

e Quadrupole Mass Spectrometer (QMS).[5]

e EUV/E-beam Source.

Step-by-Step:

» Calibration: Calibrate QMS using a known leak standard (e.g.,

or He) to convert ion current (Amps) to partial pressure (Torr).

o Background Scan: Record the spectrum of the empty chamber for 5 minutes.
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o Wafer Loading: Load the resist-coated wafer. Pump down to base pressure. Wait 2 minutes
(standard pump-down) [3].

o Exposure: Trigger the source. Record the QMS spectrum in Time vs. Intensity mode for key
masses (amu 1-200).

e Quantification:

o

. Total molecules outgassed.[6]

o

: Pumping speed (L/s).

(¢]

. Partial pressure.[7]

(¢]

: Exposed area (

).

Acceptance Criteria:

» Total outgassing
molecules/

(Intel/ASML standard) [4].

Protocol B: Decision Tree for PAG Selection

Use this logic flow to select the correct PAG architecture for your specific constraint.
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Start: Define Priority

What is the primary failure?
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Figure 2: Strategic decision tree for selecting Photoacid Generators based on experimental

failure modes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b261650?utm_src=pdf-custom-synthesis#bc-rfq
https://www.spiedigitallibrary.org/conference-proceedings-of-spie/6921/69213K/Vacuum-induced-photoresist-outgassing/10.1117/12.772701.full
https://euvlsymposium.lbl.gov/pdf/2010/pres/RE-P22.pdf
https://www.researchgate.net/publication/240668135_Outgassing_of_photoresist_materials_at_EUV_wavelengths
https://www.researchgate.net/publication/253214774_The_material_design_to_reduce_outgassing_in_acetal-based_chemically_amplified_resist_for_EUV_lithography
https://www.researchgate.net/publication/249511694_Outgassing_of_photoresists_in_EUV_lithography
https://euvlsymposium.lbl.gov/pdf/2006/posters/Resist_RE/21-RE-156%20Dean_SEMATECH_P.pdf
https://euvlsymposium.lbl.gov/pdf/2009/pres/O_R2-04_Pollentier_IMEC.pdf
https://www.researchgate.net/publication/248840960_Novel_anionic_photoacid_generators_PAGs_and_corresponding_PAG_bound_polymers_for_sub-50_nm_EUV_lithography
https://pubs.rsc.org/en/content/articlelanding/2025/py/d4py01271b
https://pubs.rsc.org/en/content/articlelanding/2025/py/d4py01271b
https://www.osti.gov/servlets/purl/3005785
https://www.benchchem.com/product/b261650/docs#technical-support-center-advanced-photochemistry-lithography-materials
https://www.benchchem.com/product/b261650/docs#technical-support-center-advanced-photochemistry-lithography-materials
https://www.benchchem.com/product/b261650/docs#technical-support-center-advanced-photochemistry-lithography-materials
https://www.benchchem.com/product/b261650/docs#technical-support-center-advanced-photochemistry-lithography-materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b261650?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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